Cas no 1695671-52-3 (1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine)

1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine structure
1695671-52-3 structure
Product Name:1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine
CAS No:1695671-52-3
MF:C12H14N2S
MW:218.317961215973
CID:4820381
PubChem ID:71742922
Update Time:2023-11-24

1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-(BENZO[D]THIAZOL-2-YL)CYCLOPROPYL)ETHANAMINE
    • 1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine
    • Inchi： 1S/C12H14N2S/c1-8(13)12(6-7-12)11-14-9-4-2-3-5-10(9)15-11/h2-5,8H,6-7,13H2,1H3
    • InChI Key： VCUSUMGKNGOYCL-UHFFFAOYSA-N
    • SMILES： S1C2C=CC=CC=2N=C1C1(C(C)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.2

1-1-(1,3-benzothiazol-2-yl)cyclopropylethan-1-amine Pricemore >>

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